2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide

• IUPAC Name: 2-(3-methoxypropylamino)-N-(6-methylpyridin-2-yl)-5-nitrobenzamide
• InChI: InChI=1S/C17H20N4O4/c1-12-5-3-6-16(19-12)20-17(22)14-11-13(21(23)24)7-8-15(14)18-9-4-10-25-2/h3,5-8,11,18H,4,9-10H2,1-2H3,(H,19,20,22)
• InChI Key: DBSIXBYBGAUTMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCCCOC
• Molecular Formula: C17H20N4O4
• Molecular Weight: 344.4 g/mol
• Solubility: 2.9 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide, also known as MPAPN, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a member of the benzamide family and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide is not fully understood, but it is believed to work by modulating the activity of certain enzymes and proteins in the brain. It has been shown to increase the activity of antioxidant enzymes and reduce the production of reactive oxygen species. 2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide has also been found to inhibit the activity of certain pro-inflammatory proteins in the brain.
Biochemical and Physiological Effects
2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide has been found to have a variety of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes, reduce inflammation in the brain, and prevent neuronal damage caused by oxidative stress. 2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide has also been found to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide in lab experiments is its neuroprotective properties. It can be used to prevent neuronal damage caused by oxidative stress and reduce inflammation in the brain. However, one of the limitations of using 2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide is its potential toxicity. It is important to use 2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide at the appropriate concentration to avoid any adverse effects.

Future Directions

There are several future directions for research involving 2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide. One area of research is to further investigate its neuroprotective properties and potential use in the treatment of neurodegenerative diseases. Another area of research is to study its anti-inflammatory effects and potential use in the treatment of inflammatory diseases. Additionally, more research is needed to understand the mechanism of action of 2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide and how it modulates the activity of enzymes and proteins in the brain.

Scientific Research Applications

2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective properties and can prevent neuronal damage caused by oxidative stress. 2-[(3-methoxypropyl)amino]-N-(6-methyl-2-pyridinyl)-5-nitrobenzamide has also been found to have anti-inflammatory effects and can reduce inflammation in the brain.